Cas no 1806803-94-0 (4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine)

• Product Name: 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine
• CAS No: 1806803-94-0
• MF: C₆H₄BrClF₂N₂
• MW: 257.463166236877
• CID: 4928241
• Update Time: 2025-10-29

4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C6H4BrClF2N2/c7-2-1-12-5(8)3(4(2)11)6(9)10/h1,6H,(H2,11,12)
• InChI Key： RCOYUFWBCOWHQA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1N)Cl

Computed Properties

• Exact Mass: 255.921
• Monoisotopic Mass: 255.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine

4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1806803-94-0): A Comprehensive Overview

4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine (CAS No. 1806803-94-0) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This pyridine derivative is characterized by its unique molecular structure, which includes amino, bromo, chloro, and difluoromethyl functional groups. These features make it a versatile intermediate for synthesizing more complex molecules with potential applications in drug discovery and crop protection.

The compound's chemical properties are defined by its molecular formula C₆H₄BrClF₂N₂ and a molecular weight of 241.47 g/mol. Its structural uniqueness lies in the strategic placement of halogen atoms and the difluoromethyl group, which can significantly influence the electronic and steric properties of resulting derivatives. Researchers are particularly interested in how these modifications affect bioactivity and binding affinity in target molecules.

In pharmaceutical applications, 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine serves as a crucial building block for developing novel therapeutic agents. Recent studies have explored its potential in creating kinase inhibitors, antimicrobial compounds, and anti-inflammatory drugs. The difluoromethyl group is especially valuable in medicinal chemistry as it can enhance metabolic stability and improve pharmacokinetic properties of drug candidates.

The agrochemical industry has shown growing interest in this compound for developing next-generation crop protection agents. Its structural features make it suitable for creating pesticides and herbicides with improved efficacy and environmental profiles. Researchers are investigating how the bromo and chloro substituents might contribute to novel modes of action against resistant pest strains.

From a synthetic chemistry perspective, CAS 1806803-94-0 presents interesting challenges and opportunities. The presence of multiple reactive sites allows for selective functionalization, making it a valuable scaffold for structure-activity relationship studies. Recent publications have highlighted innovative methods for further derivatization of this compound while maintaining its core structural integrity.

The market for pyridine derivatives like this compound has been expanding steadily, driven by increasing demand in both pharmaceutical and agricultural sectors. Industry reports suggest that the global market for such specialty chemicals could grow at a compound annual growth rate (CAGR) of 5-7% over the next five years. This growth is partly fueled by the need for novel chemical entities in drug discovery pipelines and sustainable agricultural solutions.

Quality control and analytical characterization of 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine are critical aspects of its commercial production. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure high purity and batch-to-batch consistency. These analytical methods are particularly important given the compound's potential use in regulated industries where stringent quality standards apply.

Environmental and safety considerations for handling this compound follow standard laboratory protocols for halogenated pyridines. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended when working with this material. Researchers emphasize the importance of understanding its physicochemical properties, including solubility, stability, and potential decomposition pathways.

Recent scientific literature has highlighted several innovative applications of CAS 1806803-94-0 in materials science. Its ability to participate in various coupling reactions makes it attractive for creating functional polymers and advanced materials with tailored electronic properties. Some studies have explored its use in developing organic semiconductors and photovoltaic materials.

The synthesis of 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine typically involves multi-step processes starting from commercially available pyridine precursors. Recent process optimization efforts have focused on improving yields, reducing byproducts, and developing more sustainable synthetic routes. Green chemistry principles are being increasingly applied to the production of such halogenated heterocycles.

Intellectual property landscape surrounding this compound includes several patents covering its synthesis methods and specific applications. Pharmaceutical companies and research institutions are actively investigating proprietary derivatives based on this core structure, indicating its potential value in drug development pipelines.

For researchers working with CAS 1806803-94-0, proper storage conditions are essential to maintain compound integrity. Recommendations typically include protection from light and moisture, with storage at controlled room temperature. Stability studies suggest that the compound remains stable under these conditions for extended periods when properly sealed.

The future research directions for 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine appear promising, with several academic and industrial groups investigating its potential in cutting-edge applications. Areas of particular interest include its use in targeted drug delivery systems, smart agricultural formulations, and advanced material development. The compound's versatility ensures it will remain an important tool for chemists across multiple disciplines.

As the scientific community continues to explore the potential of halogenated pyridine derivatives, compounds like 4-Amino-5-bromo-2-chloro-3-(difluoromethyl)pyridine will likely play increasingly important roles in addressing challenges in healthcare, agriculture, and technology. Its unique combination of structural features and reactivity makes it a valuable asset in the chemist's toolbox for innovative molecular design.